Polonium-190

Specification

• Molecular Formula: Po
• Molecular Weight: 189.9951 g/mol
• IUPAC Name: polonium-190
• Standard InChI: InChI=1S/Po/i1-19
• Standard InChI Key: HZEBHPIOVYHPMT-BTCYYSDASA-N
• Isomeric SMILES: [190Po]
• Canonical SMILES: [Po]

Introduction

Decay Characteristics

Polonium-190 is highly unstable and undergoes radioactive decay with a remarkably short half-life of only 2.45 milliseconds. Its primary decay mode is alpha decay, in which the nucleus emits an alpha particle (consisting of two protons and two neutrons) to transmute into lead-186 (186Pb).

The decay characteristics are summarized in the following table:

Decay Property	Value
Half-life	2.45(5) ms
Decay Mode	Alpha (α) decay
Daughter Isotope	186Pb
Alpha Energy	7.693(7) MeV
Decay Probability	100%

This exceptionally short half-life makes Polonium-190 challenging to study and requires specialized techniques in nuclear physics research to investigate its properties. The high energy of the alpha particle emitted during decay (7.693 MeV) is consistent with the trend observed in neutron-deficient nuclei, where decreasing neutron numbers generally correlate with increasing alpha decay energies.

One of the most significant aspects of Polonium-190 is its nuclear structure, which has been investigated through in-beam gamma-ray spectroscopy experiments. Research conducted using the Jurosphere Ge-detector array coupled with the RITU gas-filled separator has provided valuable insights into the excited states of this isotope.

The gamma rays observed from the excited states of Polonium-190 have been associated with a collective band that, from spin 4ħ onwards, resembles the prolate rotational bands known in isotones 188Pb and 186Hg. This observation is particularly significant as it represents the first identified low-lying prolate band in polonium isotopes.

The spectroscopic data indicates that in Polonium-190, the prolate (elongated) configuration becomes yrast (lowest energy state for a given angular momentum) above spin 2ħ. These experimental results have been interpreted using a two-band mixing calculation and show good agreement with both alpha-decay data and potential energy surface calculations.

Nuclear Shape Phenomena

Polonium-190 exhibits significant nuclear shape phenomena that make it particularly interesting to nuclear physicists. The identification of a low-lying prolate band in this isotope represents an important finding in understanding nuclear deformation in this region of the nuclear chart.

The neutron-deficient polonium isotope chain, including Polonium-190, shows evidence of ground state shape coexistence. While polonium isotopes near the closed neutron shell N=126 maintain largely spherical ground states, moving toward more neutron-deficient isotopes reveals increasing deformation. Polonium-190 is particularly significant in this context as the mother nucleus of Lead-186, where triple shape coexistence was first observed.

The deformation observed in Polonium-190 reflects broader systematic trends in nuclear structure physics, particularly around the Z=82 (lead) region. The interplay between spherical, oblate (flattened), and prolate (elongated) shapes provides valuable insights into the complex nuclear interactions at play in this mass region.

Comparison with Other Polonium Isotopes

Polonium has 42 known isotopes ranging from mass numbers 186 to 227, all of which are radioactive. Polonium-190 is positioned among the lighter, more neutron-deficient isotopes in this chain. A comparison with other polonium isotopes reveals interesting trends and contrasts:

Isotope	Half-life	Decay Mode	Nuclear Structure Characteristics
190Po	2.45(5) ms	Alpha decay	First observed low-lying prolate band
191Po	22(1) ms	Alpha decay	(3/2-) ground state spin-parity
192Po	32.2(3) ms	Alpha decay	Known to exhibit shape coexistence
194Po	392(4) ms	Alpha decay	Mixture of spherical and deformed configurations
209Po	103 years	Alpha decay	Longest-lived polonium isotope
210Po	138.376 days	Alpha decay	Most common naturally occurring isotope

As evident from this comparison, Polonium-190 has one of the shortest half-lives among polonium isotopes, reflecting its highly unstable nature as a neutron-deficient nucleus. The systematic changes in half-life and nuclear structure across the isotope chain provide valuable insights into nuclear stability and deformation mechanisms.

Research Significance

The study of Polonium-190 has significant implications for nuclear physics research, particularly in understanding:

• Nuclear shape coexistence phenomena in the neutron-deficient lead region

• The evolution of nuclear structure with changing neutron numbers

• The interplay between different deformation modes (spherical, oblate, prolate)

• Alpha decay mechanisms in highly unstable nuclei

The observation of a prolate band in Polonium-190 was a groundbreaking discovery in the study of polonium isotopes, as reflected in the title of the research paper: "First observation of a low-lying prolate band in Po isotopes". This finding has contributed to our understanding of nuclear structure in this mass region and the mechanisms driving shape changes across isotopic chains.